Cas no 2229319-20-2 (2-oxo-3-(pyrimidin-2-yl)propanoic acid)

• Product Name: 2-oxo-3-(pyrimidin-2-yl)propanoic acid
• CAS No: 2229319-20-2
• MF: C₇H₆N₂O₃
• MW: 166.13414144516
• CID: 5804611
• PubChem ID: 165882293
• Update Time: 2025-10-28

2-oxo-3-(pyrimidin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-oxo-3-(pyrimidin-2-yl)propanoic acid
• EN300-1766602
• 2229319-20-2

• Inchi： 1S/C7H6N2O3/c10-5(7(11)12)4-6-8-2-1-3-9-6/h1-3H,4H2,(H,11,12)
• InChI Key： XUIREDJDCSWOBY-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)CC1N=CC=CN=1

Computed Properties

• Exact Mass: 166.03784206g/mol
• Monoisotopic Mass: 166.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 80.2Ų

Additional information on 2-oxo-3-(pyrimidin-2-yl)propanoic acid

2-Oxo-3-(Pyrimidin-2-Yl)Propanoic Acid: A Comprehensive Overview

The compound with CAS No. 2229319-20-2, commonly referred to as 2-oxo-3-(pyrimidin-2-yl)propanoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyrimidine ring with a propanoic acid moiety, making it a versatile building block for various applications.

Pyrimidine, a heterocyclic aromatic compound, is a key structural component of this molecule. Pyrimidines are widely found in nature, particularly in nucleic acids, where they play a crucial role in genetic information storage and transfer. The integration of a pyrimidine ring into 2-oxo-3-(pyrimidin-2-yl)propanoic acid not only enhances its chemical stability but also confers it with unique electronic properties. Recent studies have highlighted the potential of this compound as a precursor for synthesizing advanced materials, such as organic semiconductors and bioactive molecules.

The propanoic acid moiety in this compound adds another layer of functionality. Propanoic acid derivatives are known for their versatility in organic synthesis, serving as intermediates in the production of pharmaceuticals, agrochemicals, and specialty chemicals. In the case of 2-oxo-3-(pyrimidin-2-yl)propanoic acid, the carboxylic acid group provides opportunities for further functionalization, enabling the creation of complex molecular architectures. Researchers have explored its use in the development of peptide mimetics and bioisosteres, which are critical in drug discovery.

One of the most exciting developments involving this compound is its application in drug design. The combination of pyrimidine and propanoic acid groups makes it an ideal candidate for targeting specific biological pathways. Recent studies have demonstrated its potential as an inhibitor of key enzymes involved in cancer progression and neurodegenerative diseases. For instance, researchers have reported that derivatives of 2-oxo-3-(pyrimidin-2-yl)propanoic acid exhibit potent anti-inflammatory and antioxidant activities, suggesting their utility in treating chronic inflammatory conditions.

In addition to its pharmacological applications, this compound has also found use in materials science. Its ability to form stable coordination complexes with metal ions has led to its exploration as a ligand in the synthesis of metal-organic frameworks (MOFs). These frameworks are highly porous materials with applications ranging from gas storage to catalysis. The integration of pyrimidine into MOFs enhances their stability and selectivity, making them promising candidates for industrial applications.

The synthesis of 2-oxo-3-(pyrimidin-2-yl)propanoic acid typically involves multi-step reactions that require precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, the use of transition metal catalysts has significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

From a structural perspective, the molecule's oxo group plays a pivotal role in determining its reactivity and solubility properties. The oxo group facilitates hydrogen bonding interactions, which are essential for stabilizing molecular assemblies and enhancing solubility in polar solvents. This property is particularly advantageous in pharmaceutical formulations where solubility is a critical factor.

Looking ahead, the future of 2-Oxo-3-(Pyrimidin-2-Yl)Propanoic Acid lies in its potential to bridge multiple disciplines. Its role as both a chemical building block and a bioactive molecule positions it at the forefront of interdisciplinary research efforts. As researchers continue to uncover its full potential, this compound is expected to contribute significantly to advancements in medicine, materials science, and beyond.